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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a license to operate. Ethyl nitrate is a hazardous substance that

requires specialized knowledge and handling procedures. Always consult official safety data

sheets (SDS) and relevant regulations before handling this chemical.

Executive Summary
Ethyl nitrate (C₂H₅NO₃) is a colorless, volatile liquid with a sweet, pleasant odor.[1][2] While it

has applications in organic synthesis, including the preparation of drugs, perfumes, and dyes,

and has been considered as a rocket propellant, its utility is overshadowed by its significant

hazards.[3] Ethyl nitrate is a highly flammable liquid and a sensitive explosive, capable of

detonation upon impact or exposure to high temperatures.[3][4] It is also a potent vasodilator

and poses toxicological risks, primarily through inhalation and dermal absorption.[4] This guide

provides a comprehensive overview of the safety and hazards associated with ethyl nitrate,

including its physicochemical properties, explosive and flammable characteristics, reactivity,

and toxicological profile. Detailed experimental protocols for its synthesis and for standardized

safety testing are also provided to inform risk assessment and safe handling practices.

Physicochemical and Safety Properties
A summary of the key physicochemical and safety properties of ethyl nitrate is presented in

Table 1. This data is essential for understanding its behavior under various conditions and for
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designing appropriate safety protocols.

Table 1: Physicochemical and Safety Properties of Ethyl Nitrate

Property Value Reference(s)

Chemical Formula C₂H₅NO₃ [3]

Molecular Weight 91.07 g/mol [2]

Appearance Colorless liquid [1][2]

Odor Pleasant, sweet [1][2]

Boiling Point 87.2 °C @ 762 mmHg [2]

Melting Point -94.6 °C [2]

Density 1.1084 g/cm³ @ 20 °C [5]

Vapor Density 3.1 (Air = 1) [5]

Vapor Pressure 64.0 mmHg @ 25 °C [5]

Solubility
Insoluble in water; miscible

with alcohol and ether.
[5]

Flash Point 10 °C (50 °F) [6]

Explosive Limits in Air Lower: 4.0% by volume [5]

Detonation Velocity 6,010 m/s [3][4]

Explosive and Flammable Hazards
Ethyl nitrate is classified as an unstable explosive.[5] It is a dangerous fire and explosion

hazard, readily capable of detonation or explosive decomposition at normal temperatures and

pressures.[4][6]

Explosive Properties
Ethyl nitrate is a sensitive high explosive.[3][4] Prolonged exposure to fire or heat can cause

vigorous decomposition and rupturing of containers.[2] It is sensitive to shock and may explode
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if struck.[3] Purification by distillation carries a serious risk of explosion.[3]

Table 2: Explosive Properties of Ethyl Nitrate

Property Value Reference(s)

Classification Unstable Explosive [5]

Detonation Velocity 6,010 m/s [3][4]

Impact Sensitivity

Data not available. For

comparison, the liquid isomer l-

ETN has a DH₅₀ of 0.74 ± 0.05

J.

[7]

Friction Sensitivity

Data not available. Liquids are

often not tested for friction

sensitivity due to their

lubricating properties. The

solid isomer ETN has a friction

sensitivity of 38.1 ± 12.0 N.

[7][8]

Note: Specific, standardized impact and friction sensitivity data for ethyl nitrate are not readily

available in the reviewed literature. Data for isomers are provided for context but should not be

directly extrapolated.

Flammable Properties
Ethyl nitrate is a highly flammable liquid with a low flash point.[6] Its vapors can form explosive

mixtures with air and may travel to a source of ignition and flash back.[6]

Table 3: Flammable Properties of Ethyl Nitrate
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Property Value Reference(s)

Flash Point 10 °C (50 °F) [6]

Lower Explosive Limit (LEL) 4.0% by volume [5]

Upper Explosive Limit (UEL) Data not available

Fire Fighting Measures

Use dry chemical, CO₂, or

foam extinguishers. Water may

be ineffective.

[4]

Combustion Products

Produces toxic oxides of

nitrogen (NOx) during

combustion.

[2][3]

Reactivity and Incompatibility
Ethyl nitrate is a strong oxidizing agent.[6] It can react vigorously, and potentially detonate,

when mixed with reducing agents, including hydrides, sulfides, and nitrides.[5] It is also

incompatible with strong acids, powdered metals, and other materials as detailed in Table 4.

Table 4: Incompatible Materials with Ethyl Nitrate

Incompatible Material Nature of Hazard Reference(s)

Reducing Agents (e.g.,

hydrides, sulfides, nitrides)

Vigorous reaction, potential for

detonation.
[5]

Strong Acids Violent reactions. [9]

Powdered Metals Violent reactions. [9]

Lewis Acids Incompatible.

Heat, Sparks, Open Flames,

Shock, Friction
Initiation of fire or explosion. [4]

Organic Materials Can form explosive mixtures. [10][11]
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Toxicological Profile
Ethyl nitrate is toxic and can be absorbed through inhalation and skin contact.[4] Exposure

can lead to a range of acute and chronic health effects. A significant hazard is the induction of

methemoglobinemia, which impairs the oxygen-carrying capacity of the blood.[4]

Table 5: Toxicological Data for Ethyl Nitrate

Endpoint
Route of
Exposure

Species Value Reference(s)

LD50 (Lethal

Dose, 50%)
Oral, Dermal Not available No data available [5]

LC50 (Lethal

Concentration,

50%)

Inhalation Not available No data available [5]

Occupational

Exposure Limits

(OELs)

Inhalation Human

No established

limits (TLV-TWA,

STEL).

[4]

Note: Specific LD50 and LC50 values for ethyl nitrate are not available in the cited literature.

The absence of established OELs does not imply a lack of harm, and exposure should be

minimized.

Health Effects
Acute Effects: Irritation of the skin, eyes, nose, and throat.[4] High levels of exposure can

cause headache, fatigue, dizziness, nausea, vomiting, abdominal cramps, weakness, and a

blue discoloration of the skin and lips (cyanosis) due to methemoglobinemia.[4] Severe

exposure can lead to difficulty breathing, collapse, convulsions, and death.[4]

Chronic Effects: Repeated exposure may lead to personality changes such as depression,

anxiety, or irritability.[4]

Experimental Protocols
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Synthesis of Ethyl Nitrate
Warning: The synthesis of ethyl nitrate is extremely hazardous and should only be attempted

by trained professionals in a controlled laboratory setting with appropriate safety measures,

including a blast shield.

Method 1: Nitration of Ethanol with a Mixed Acid

This protocol is adapted from a user-shared procedure and should be treated with extreme

caution.

Materials:

Concentrated Nitric Acid (65%)

Concentrated Sulfuric Acid (96%)

Absolute Ethanol

Urea

Ice

Separatory Funnel

Beakers and Flasks

Stirring apparatus

Thermometer

Cooling bath

Procedure:

Prepare a nitrating mixture by slowly adding 300 ml of 96% H₂SO₄ to 260 ml of 65% HNO₃

with constant cooling and stirring.

Cool the nitrating mixture to 0 °C.
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In a separate container, slowly add 16 ml of 96% H₂SO₄ to 160 ml of pure ethyl alcohol with

cooling and stirring. Cool this mixture to 0 °C.

In a large beaker placed in a salted ice bath, pour the cold nitrating mixture.

Slowly add the cold ethanol mixture to the nitrating mixture while maintaining the

temperature below 10 °C.

After the addition is complete, transfer the mixture to a separatory funnel and allow the

layers to separate for no more than 15 minutes.

Drain the lower acid layer.

Wash the crude ethyl nitrate product with cold water, followed by a dilute ammonia or

sodium bicarbonate solution to neutralize any remaining acid.

Separate the product and dry it over a suitable drying agent like anhydrous calcium chloride.

Note: Distillation for further purification is extremely dangerous and can lead to an explosion.

BAM Fallhammer Impact Sensitivity Test (Adapted for
Liquids)
This protocol is a general guideline based on the principles of the BAM Fallhammer test.[12]

[13]

Apparatus:

BAM Fallhammer apparatus with a set of drop weights (e.g., 1 kg, 5 kg, 10 kg).

Steel anvil and roller assembly for liquid samples.

Pipette for sample measurement (e.g., 40 mm³).

Procedure:

Ensure the apparatus is clean and in good working order.
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Place the steel anvil and roller assembly on the base of the instrument.

Using a pipette, place a 40 mm³ sample of ethyl nitrate into the sample holder.

Position the sample holder on the anvil.

Select a drop weight and a drop height based on the expected sensitivity of the material. For

unknown materials, start with a low impact energy.

Raise the drop weight to the desired height and release it, allowing it to impact the sample.

Observe for any reaction, such as a flash, smoke, or audible report.

Conduct a series of trials at different drop heights to determine the height at which there is a

50% probability of initiation (H₅₀). The "up-and-down" or Bruceton method is commonly used

for this determination.

The impact energy is calculated from the mass of the drop weight and the drop height.

BAM Friction Sensitivity Test
Note: As a liquid, ethyl nitrate is generally not tested for friction sensitivity because its

lubricating properties can give misleadingly insensitive results.[8][14] The following is a general

protocol for the BAM friction test for context.[15][16]

Apparatus:

BAM friction apparatus with porcelain pegs and plates.

A set of weights to apply a defined load.

Procedure:

Place a fresh porcelain plate on the sliding carriage of the apparatus.

Apply a small, measured amount of the substance (for solids, typically around 10 mm³) to the

porcelain plate.

Lower the porcelain peg onto the sample.
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Apply a specific load to the peg using the weighted arm.

Start the motor, which moves the porcelain plate back and forth under the peg once.

Observe for any reaction (e.g., spark, flame, crackling sound).

The test is repeated six times at a given load. The result is considered positive if a reaction

occurs in at least one of the six trials.

The limiting load, the lowest load at which a positive result is obtained, is determined.

Signaling Pathways and Decomposition
Vasodilation Signaling Pathway
Like other organic nitrates, ethyl nitrate is a vasodilator.[17] This effect is mediated through the

nitric oxide (NO) signaling pathway.[18][19][20] Ethyl nitrate acts as a pro-drug, releasing NO,

which then activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells. This

leads to an increase in cyclic guanosine monophosphate (cGMP), which ultimately causes

vasodilation.[18]
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Caption: Vasodilation signaling pathway of ethyl nitrate.

Thermal Decomposition Pathway
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The thermal decomposition of ethyl nitrate is a critical aspect of its hazardous nature. The

initial and primary step in its decomposition is the cleavage of the O-NO₂ bond.[21] This

homolytic fission results in the formation of an ethoxy radical and nitrogen dioxide.[21] The

ethoxy radical is unstable and rapidly decomposes further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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